Cas no 38362-90-2 (1-methyl-3-(nitromethyl)benzene)

• Product Name: 1-methyl-3-(nitromethyl)benzene
• CAS No: 38362-90-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 1488956
• PubChem ID: 11286565
• Update Time: 2025-04-21

1-methyl-3-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-3-(nitromethyl)-
• 1-methyl-3-(nitromethyl)benzene
• EN300-1844533
• DTXSID00461157
• XTNHKWZXMCOJSB-UHFFFAOYSA-N
• SCHEMBL1015453
• 1-methyl-3-nitromethyl-benzene
• 1-Methyl-3-nitromethyl benzene
• 38362-90-2

• Inchi： 1S/C8H9NO2/c1-7-3-2-4-8(5-7)6-9(10)11/h2-5H,6H2,1H3
• InChI Key： XTNHKWZXMCOJSB-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14